Cas no 31504-90-2 (1,2,3,4-Butanetetrol,1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, (1R,2S,3R)-)

• Product Name: 1,2,3,4-Butanetetrol,1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, (1R,2S,3R)-
• CAS No: 31504-90-2
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• CID: 307285
• PubChem ID: 336568
• Update Time: 2025-04-19

1,2,3,4-Butanetetrol,1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, (1R,2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, (1R,2S,3R)-
• 1-(1-phenylpyrazolo[4,3-b]quinoxalin-3-yl)butane-1,2,3,4-tetrol
• (1R)-1-(1-
• 1,2,3,4-Butanetetrol, 1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, [1R-(1R*,2S*,3R*)]-
• 1,2,3,4-Butanetetrol, 1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, D-arabino-
• 1,3,4-Butanetetrol, 1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, [1R-(1R*,2S*,3R*)]-
• 1,3,4-Butanetetrol, 1-(1-phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-, D-arabino-
• 1-Phenyl-3-(1R,2S,3R,4-tetrahydroxybutyl)-flavazol
• AC1L7JWM
• CTK8I1565
• NSC351334
• 31504-90-2
• 1-(1-Phenyl-1H-pyrazolo[3,4-b]quinoxalin-3-yl)-1,2,3,4-butanetetrol #
• LABBLXXRSWREEJ-UHFFFAOYSA-N
• DTXSID70319853
• NSC-351334

• Inchi： 1S/C19H18N4O4/c24-10-14(25)17(26)18(27)15-16-19(21-13-9-5-4-8-12(13)20-16)23(22-15)11-6-2-1-3-7-11/h1-9,14,17-18,24-27H,10H2
• InChI Key： LABBLXXRSWREEJ-UHFFFAOYSA-N
• SMILES： OC(C1C2C(=NC3C=CC=CC=3N=2)N(C2C=CC=CC=2)N=1)C(C(CO)O)O

Computed Properties

• Exact Mass: 366.13294
• Monoisotopic Mass: 366.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 650.9°Cat760mmHg
• Flash Point: 347.5°C
• Refractive Index: 1.743
• PSA: 124.52
• LogP: 0.71620